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Compound of Interest

Compound Name: (R)-(-)-Tetrahydrofurfurylamine

Cat. No.: B141050 Get Quote

(R)-(-)-Tetrahydrofurfurylamine is a flammable and corrosive liquid that requires careful

handling and disposal to ensure the safety of laboratory personnel and to protect the

environment. This guide provides essential information for the proper disposal of this chemical,

in line with standard laboratory safety protocols.

Immediate Safety and Handling Precautions
Before handling (R)-(-)-Tetrahydrofurfurylamine, it is crucial to be aware of its hazards. This

chemical is a flammable liquid and vapor, causes skin and eye burns, and may cause

respiratory irritation.[1] Always work in a well-ventilated area, preferably under a chemical fume

hood, and wear appropriate personal protective equipment (PPE).

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Chemical-resistant gloves (e.g., type ABEK (EN14387) respirator filter).[2]

Skin and Body Protection: A lab coat and appropriate protective clothing. In case of skin

contact, immediately wash the affected area with plenty of water for at least 15 minutes and

remove contaminated clothing.[1][3]
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Understanding the physicochemical properties of (R)-(-)-Tetrahydrofurfurylamine is essential

for its safe management.

Property Value

Physical State Liquid

Appearance Colorless

Flash Point 46 °C (114.8 °F) - closed cup

Boiling Point 152 - 153 °C

Density 0.98 g/mL at 25 °C

Hazards
Flammable, Corrosive, Skin/Eye Irritant,

Respiratory Irritant

Storage Class 3 - Flammable liquids

Data sourced from various safety data sheets.[1][2]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of (R)-(-)-Tetrahydrofurfurylamine is

through an approved hazardous waste disposal service.[1][3] Do not attempt to dispose of this

chemical down the drain or with regular trash.[4]

Experimental Workflow for Waste Collection and
Disposal

Segregation and Collection:

Collect waste (R)-(-)-Tetrahydrofurfurylamine in a dedicated, properly labeled, and

compatible container.[5] The original container is often a suitable choice.[5]

Ensure the container is made of a material compatible with organic bases. Do not use

containers that may react with the chemical.
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Do not mix (R)-(-)-Tetrahydrofurfurylamine with other waste streams, particularly

incompatible materials such as acids or strong oxidizing agents.[5][6]

Container Management:

The waste container must be kept tightly sealed when not in use to prevent the release of

flammable and harmful vapors.[1][5]

Fill liquid waste containers to no more than 75% capacity to allow for vapor expansion.[6]

Clearly label the container with the words "HAZARDOUS WASTE," the full chemical name

"(R)-(-)-Tetrahydrofurfurylamine," and the approximate quantity.[5]

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and cool area, away

from sources of ignition such as heat, sparks, or open flames.[1][3]

Store it in a flammable liquids storage cabinet if available.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal contractor to arrange for pickup and proper disposal.[4]

Follow all institutional and local regulations for hazardous waste disposal.

Spill and Emergency Procedures
In the event of a spill:

Evacuate non-essential personnel from the area.

Remove all sources of ignition.[1][3]

Ensure adequate ventilation.

Wearing appropriate PPE, contain and absorb the spill with an inert absorbent material such

as sand, silica gel, or a universal binder.[3]
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Collect the absorbed material using spark-proof tools and place it in a sealed container for

disposal as hazardous waste.[1][3]

Disposal Decision Pathway
The following diagram illustrates the logical steps for the proper disposal of (R)-(-)-
Tetrahydrofurfurylamine.
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Start: (R)-(-)-Tetrahydrofurfurylamine
for Disposal

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Is the waste container
appropriate and compatible?

Obtain a compatible,
sealable waste container.

No

Collect waste in the container.
Do not overfill (<75% full).

Do not mix with other waste.

Yes

Label container clearly:
'HAZARDOUS WASTE'

Chemical Name
Quantity

Seal the container tightly.

Store in a cool, well-ventilated,
designated area away from

ignition sources.

Contact Environmental Health & Safety (EHS)
or a certified waste disposal service.

End: Waste is safely
awaiting professional disposal.

Click to download full resolution via product page

Caption: Disposal workflow for (R)-(-)-Tetrahydrofurfurylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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